N-[(4-acetylphenyl)methyl]acetamide

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: N-[(4-acetylphenyl)methyl]acetamide
• InChI: InChI=1S/C11H13NO2/c1-8(13)11-5-3-10(4-6-11)7-12-9(2)14/h3-6H,7H2,1-2H3,(H,12,14)
• InChI Key: YUXGIIZJBMBNFF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)CNC(=O)C

Description

N-[(4-acetylphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of aluminum chloride (22.3 g) in dichloroethane (40 ml) was added acetylchloride (7.1 ml). Thereto was added a solution of N-phenylmethylacetamide (10 g) in dichloroethane (20 ml) at 10-15° C. over 20 min. This reaction mixture was stirred at room temperature for 6 hr and poured into ice water (100 ml). The mixture was extracted with chloroform (100 ml×3). The chloroform layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated to give a black brown oil (15.5 g). The obtained residue was purified by silica gel column chromatography (developing solvent; chloroform:methanol=20:1) to give the title compound (6.48 g) as a black brown solid.